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Compound of Interest

1-Benzo[1,3]dioxol-5-yl-2-
Compound Name:
pyrrolidin-1-yl-ethanone

CAS No.: 745718-78-9

Cat. No.: B1628257

Get Quote

Executive Summary

This technical guide outlines the protocols for the verification and handling of 1-
(Benzo[1,3]dioxol-5-yl)-2-(pyrrolidin-1-yl)ethan-1-one. As a structural analog of 3,4-
methylenedioxypyrovalerone (MDPV), this compound requires rigorous analytical validation to
distinguish it from isobaric and regioisomeric species. This note details the mass spectrometric
fragmentation patterns, thermal stability concerns, and storage requirements necessary to
maintain reference standard integrity.

Chemical Identity & Properties
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Property Detail

1-(Benzol[1,3]dioxol-5-yl)-2-(pyrrolidin-1-
IUPAC Name ( [L.3] yD-2-(py
yl)ethan-1-one

Synthetic Cathinone (Pyrrolidinophenone
Common Class

derivative)
Molecular Formula C13H1sNOs3
Molecular Weight 233.26 g/mol

3,4-Methylenedioxy ring, a-pyrrolidine ring,
Key Structural Features
ethanone core

CAS Registry Number 61378-35-6

White to off-white crystalline solid (typically as

Physical State
HCI salt)

Analytical Characterization Protocols
Mass Spectrometry (GC-MS & LC-MS/MS)

Accurate identification relies on interpreting fragmentation pathways unique to the
pyrrolidinophenone core.

e Electron lonization (EI-MS):

o Base Peak: The a-cleavage of the C-C bond between the carbonyl and the amine-bearing
carbon is the dominant pathway. For this ethyl-chain analog, this typically yields a
characteristic iminium ion.

o Tropylium lon: The presence of the methylenedioxy ring often results in ions at m/z 135
(methylenedioxybenzoyl cation) or m/z 149 depending on the specific rearrangement.

o Loss of Pyrrolidine: Fragmentation may show a loss of the pyrrolidine ring (neutral loss of
71 Da) or the formation of the pyrrolidinium ion (m/z 70).

» Electrospray lonization (ESI-MS/MS):
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o Protonated molecular ion

at m/z 234.1.

o Collision-Induced Dissociation (CID) typically produces product ions corresponding to the
loss of water (if metabolic hydroxylation has occurred) or cleavage of the pyrrolidine ring.

Nuclear Magnetic Resonance (NMR)

e 1H NMR (CDCI3):
o Methylenedioxy Protons: A characteristic singlet at ~6.0 ppm (2H).

o Aromatic Protons: A set of signals in the 6.8—7.5 ppm range (3H) corresponding to the
1,2,4-substitution pattern of the benzene ring.

o Alpha Proton: A singlet or coupled signal at ~3.5-4.5 ppm (2H) for the
moiety.
o Pyrrolidine Ring: Multiplets in the 1.8—-2.8 ppm range (8H total).

Stability & Degradation Mechanisms

Research indicates that synthetic cathinones are susceptible to specific degradation pathways,
particularly thermal oxidative degradation during GC analysis and hydrolysis in solution.

o Thermal Degradation (GC Injector):

o High injector temperatures can cause oxidative dehydrogenation, leading to the formation
of the corresponding enamine or imine degradation products. This results in a
characteristic -2 Da mass shift in the molecular ion.[1]

o Mitigation: Use lower injector temperatures (e.g., 200°C-220°C) or "cold on-column*
injection techniques to minimize artifact formation.

e Solution Stability:
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o Cathinones in aqueous solution, especially at neutral or alkaline pH, are prone to
dimerization and hydrolysis.

o Protocol: Store stock solutions in acidified methanol or acetonitrile at -20°C. Avoid
agueous buffers for long-term storage.

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the analytical verification of the
reference standard, highlighting the critical decision points for distinguishing it from degradation
products.
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Caption: Analytical workflow for the verification of substituted cathinone reference standards,
emphasizing the critical checkpoint for thermal degradation artifacts in GC-MS analysis.

Safety & Handling Protocols

» Personal Protective Equipment (PPE):
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o Respiratory: N95 or P100 particulate respirator is mandatory when handling powders to
prevent inhalation of potent psychoactive dusts.

o Dermal: Double nitrile gloves (min 0.11 mm thickness) and a lab coat.

o Eye: Chemical splash goggles.

e Engineering Controls:

o All handling of the neat solid must occur within a certified Chemical Fume Hood or Class Il
Biological Safety Cabinet.

o Use HEPA-filtered vacuum systems for cleaning spills; never sweep.
o Decontamination:

o Surfaces should be decontaminated with 10% bleach solution followed by ethanol to
degrade and remove residues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Analytical Characterization and
Stability Profiling of Substituted Cathinone Reference Standards]. BenchChem, [2026].
[Online PDF]. Available at:
[https://www.benchchem.com/product/b1628257/docs#application-note-analytical-
characterization-and-stability-profiling-of-substituted-cathinone-reference-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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